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Compound of Interest

Compound Name: SR-3306

Cat. No.: B15614979 Get Quote

Introduction

SR-3306 is a potent and selective c-Jun N-terminal kinase (JNK) inhibitor.[1][2] Due to its

critical role in various cellular processes, including stress responses, apoptosis, and

inflammation, SR-3306 is a valuable tool in neuroscience, metabolic disease, and cancer

research.[1] Proper preparation of stock solutions is crucial for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions of SR-3306.[1]

Chemical Properties of SR-3306

A summary of the key chemical properties of SR-3306 is provided in the table below.

Property Value

CAS Number 1128096-91-2

Molecular Formula Not explicitly found in search results

Molecular Weight Not explicitly found in search results

Solubility in DMSO 125 mg/mL (254.81 mM)[1]

Storage of Stock Solution -20°C for up to 1 year; -80°C for up to 2 years[1]

Mechanism of Action: JNK Inhibition
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SR-3306 functions as an ATP-competitive inhibitor of JNKs, with notable potency against JNK2

and JNK3.[2] The JNK signaling pathway is a critical component of the mitogen-activated

protein kinase (MAPK) cascade. This pathway is typically activated by environmental stresses

and inflammatory cytokines.[3] Upon activation, a series of phosphorylation events occur,

leading to the activation of the transcription factor c-Jun, which in turn regulates the expression

of genes involved in various cellular processes. By inhibiting JNK, SR-3306 can prevent the

phosphorylation of c-Jun, thereby modulating these downstream events.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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